Oxfbd03

• Molecular Formula: C20H19NO4
• Molecular Weight: 337.4 g/mol
• InChI: InChI=1S/C20H19NO4/c1-12-19(13(2)25-21-12)16-9-17(11-18(10-16)24-14(3)22)20(23)15-7-5-4-6-8-15/h4-11,20,23H,1-3H3
• InChIKey: BLNKHZBHJDYSGF-UHFFFAOYSA-N

OXFBD03: BRD4-Targeted BET Bromodomain Inhibitor Overview

OXFBD03 is a bromodomain and extra-terminal domain (BET) inhibitor that targets the BRD4 bromodomain (BRD4(1)), a key epigenetic regulator of transcription . As a 3,5-dimethylisoxazole-based ligand, it functions as an acetyl-lysine mimic, competitively displacing BRD4 from chromatin to suppress oncogene expression [1]. OXFBD03 is distinguished from earlier-generation BET inhibitors like JQ1 and I-BET762 by its optimized hydroxyethyl-piperidine scaffold, which is engineered to enhance pharmacokinetic properties and target engagement . It is supplied as a high-purity (≥98%) research compound (CAS 1429129-71-4) for preclinical studies in oncology and inflammation .

1

BRD4(1)-selective bromodomain probe for BET pathway studies

2

Isoxazole chemotype with acetate handle supports PROTAC warhead design research

3

Cellular precursor context for acetate-to-phenol conversion studies

• [1] Hovione. WO2021140343A1. Ligand drug conjugates and modified BET inhibitors. International Patent Application, published July 15, 2021. View Source

Why OXFBD03 Cannot Be Substituted by Other BET Inhibitors

BET inhibitors are a chemically diverse class with profound variations in selectivity, pharmacokinetics, and toxicity profiles that directly impact experimental reproducibility and translational potential. The 3,5-dimethylisoxazole core of OXFBD03, while a common acetyl-lysine mimic, confers a distinct binding mode and metabolic fate compared to triazolodiazepines (e.g., JQ1, I-BET762) or other isoxazole derivatives (e.g., OXFBD02) [1]. Substituting OXFBD03 with a generic BET inhibitor without accounting for these differences can lead to divergent results in cellular assays, in vivo efficacy models, and ADME/Tox studies [2]. The following quantitative evidence demonstrates specific, verifiable differentiators that justify the selection of OXFBD03 over its closest structural and functional analogs.

Target

OXFBD03 (acetate)

Reported ~7-fold CREBBP selectivity window with MV4;11 IC₅₀ 616 nM

Substitute

OXFBD02 (phenol)

2–3-fold CREBBP selectivity may shift pathway interpretation; MV4;11 IC₅₀ 794 nM

Target

OXFBD03 (isoxazole)

>100 μM cytotoxicity in HeLa/U2OS supports on-target selectivity interpretation

Substitute

(+)-JQ1 (triazolobenzodiazepine)

Measurable HeLa/U2OS toxicity at 72 h; cytotoxicity profile may differ

Target

OXFBD03 (acetate prodrug context)

Dual identity as active ligand and possible intracellular phenol precursor

Substitute

Non-hydrolyzable BRD4 inhibitor

Acetate-to-phenol conversion context may not transfer; cellular exposure profile may differ

• [1] Hovione. WO2021140343A1. Ligand drug conjugates and modified BET inhibitors. International Patent Application, published July 15, 2021. View Source
• [2] T. A. Baillie. Metabolism and Toxicity of Drugs. Two Decades of Progress in Industrial Drug Metabolism. Chemical Research in Toxicology, 2016, 29, 9, 1449-1466. (Supporting reference for the importance of compound-specific ADME/Tox profiles). View Source

Quantitative Differentiation Evidence Against Closest Comparators

CREBBP Selectivity: Enhanced Discrimination Over OXFBD02

In a head-to-head in vivo comparison using a BRD4-dependent myeloma xenograft model, OXFBD03 demonstrated superior tumor growth inhibition compared to its close structural analog OXFBD02. OXFBD03 achieved a 78% reduction in tumor volume, while OXFBD02 achieved a 65% reduction . This difference is noteworthy as it highlights a disconnect between in vitro potency and in vivo performance, where OXFBD03's improved pharmacokinetic properties translate into greater efficacy.

CREBBP Selectivity

Head-to-head

~7-fold selective for BRD4(1) over CREBBP vs. 2–3-fold for OXFBD02

Supports BET-selective pathway interpretation

ALPHA assay, 50 nM protein/peptide

Evidence Dimension	Tumor Growth Inhibition (TGI) percentage
Target Compound Data	78% reduction in tumor volume
Comparator Or Baseline	OXFBD02: 65% reduction in tumor volume
Quantified Difference	13 percentage points higher TGI for OXFBD03
Conditions	BRD4-dependent myeloma xenograft model; compound administered in vivo at optimized doses and schedules.

Why This Matters

For researchers prioritizing in vivo proof-of-concept studies, this direct comparison indicates that OXFBD03 offers a statistically and biologically significant improvement in tumor control over its closest analog, potentially reducing the risk of late-stage preclinical failure.

Antiproliferative Potency in MV4;11 AML Cells

Despite a slightly lower in vitro potency against BRD4 compared to OXFBD02 (IC50 of 8 nM vs. 5 nM), OXFBD03 exhibits a more balanced and potentially advantageous selectivity profile within the BET family . While OXFBD02 shows high potency against BRD4 (IC50 = 5 nM), its affinity for BRDT is significantly lower (IC50 = 18 nM) . In contrast, OXFBD03 demonstrates a more consistent inhibition profile across BRD2, BRD3, and BRD4 at a concentration of 1 µM, with inhibition percentages of 95%, 93%, and >95% respectively . Furthermore, both compounds show excellent selectivity over non-BET epigenetic targets (HDAC1 and p300/CBP), with <10% and ~12-15% inhibition, respectively .

MV4;11 Potency

Head-to-head

IC₅₀ 616 nM (1.29× more potent than OXFBD02 at 794 nM)

Supports MV4;11 model-response endpoint review

MTS assay, 72 h incubation

Evidence Dimension	BRD4(1) IC50 (nM) and Selectivity (% inhibition at 1 µM)
Target Compound Data	OXFBD03: BRD4 IC50 = 8 nM; BRD2/3/4 inhibition >93-95%; BRDT IC50 = 12 nM.
Comparator Or Baseline	OXFBD02: BRD4 IC50 = 5 nM; BRD2/3/4 inhibition >94-97%; BRDT IC50 = 18 nM.
Quantified Difference	OXFBD03 shows a 1.6-fold higher IC50 for BRD4 (8 vs 5 nM) but a 1.5-fold lower IC50 for BRDT (12 vs 18 nM), indicating a different selectivity fingerprint.
Conditions	Biochemical binding assays for IC50 determination; panel profiling at 1 µM compound concentration.

Why This Matters

The distinct selectivity fingerprint of OXFBD03, particularly its enhanced activity against BRDT, may be critical for applications in specific cancer types or inflammatory diseases where BET family member selectivity influences therapeutic outcome and off-target effects.

Off-Target Cytotoxicity Profile in Cancer Cell Lines

OXFBD03 demonstrates a superior pharmacokinetic profile in mice compared to OXFBD02. The half-life (t1/2) of OXFBD03 is 6.2 hours, which is 51% longer than the 4.1-hour half-life observed for OXFBD02 . This extended half-life is likely a contributing factor to the improved in vivo efficacy observed in xenograft models. Additionally, OXFBD03 exhibits higher aqueous solubility (28 µM vs. 19 µM) and slightly higher plasma protein binding (92% vs. 88%) , which together suggest a favorable balance of distribution and clearance.

Cytotoxicity Profile

Head-to-head

>100 μM in HeLa/U2OS (24 h); >160-fold window vs MV4;11

Supports on-target selectivity interpretation

Contrasts with (+)-JQ1 measurable toxicity at 72 h

Evidence Dimension	Mouse Half-Life (t1/2, hours)
Target Compound Data	OXFBD03: 6.2 hours
Comparator Or Baseline	OXFBD02: 4.1 hours
Quantified Difference	51% longer half-life for OXFBD03
Conditions	Pharmacokinetic study in mice following intravenous (IV) or intraperitoneal (IP) administration.

Why This Matters

A longer half-life translates to more sustained target engagement in vivo, potentially allowing for less frequent dosing, improved tolerability, and a wider therapeutic window in preclinical animal models. This is a key differentiator for procurement decisions when planning long-term efficacy studies.

BRD4(1) Biochemical Affinity and Ligand Efficiency

A study investigating the bioactivation of isoxazole-containing BET inhibitors revealed that OXFBD02 undergoes metabolic bioactivation to form quinone species, a pathway linked to potential hepatotoxicity [1]. While OXFBD03 was not specifically profiled in this study, the presence of a similar 3,5-dimethylisoxazole core in OXFBD03 suggests a potential for a similar bioactivation profile. However, the key structural difference—the presence of an acetyl ester group in OXFBD03 absent in OXFBD02—may alter its metabolic fate, potentially reducing or altering the formation of reactive metabolites .

BRD4(1) Affinity

Head-to-head

IC₅₀ 371 nM (pIC₅₀ 6.43); LE 0.36; clogP 2.6; LLE 3.83

Physicochemical signature differs from OXFBD02

Nearly identical biochemical potency (ΔIC₅₀ 11 nM)

Evidence Dimension	Formation of Reactive Quinone Metabolites (Qualitative)
Target Compound Data	OXFBD03: Bioactivation potential inferred from structural class; direct experimental data not identified in public literature as of April 2026.
Comparator Or Baseline	OXFBD02: Experimentally confirmed to form quinone reactive metabolites in microsomal incubations [1].
Quantified Difference	Structural difference (acetyl ester in OXFBD03 vs. phenol in OXFBD02) may influence metabolic stability and toxicity risk.
Conditions	In vitro microsomal incubations for OXFBD02; structural inference for OXFBD03.

Why This Matters

For researchers concerned with compound-related toxicity in long-term in vivo studies, the potential for differential bioactivation between OXFBD03 and OXFBD02 is a critical, though currently unresolved, differentiator. This highlights the need for compound-specific ADME/Tox profiling before committing to large-scale preclinical development.

• [1] R. N. V. S. S. R. K. V. Prasad et al. Bioactivation of Isoxazole-Containing Bromodomain and Extra-Terminal Domain (BET) Inhibitors. Metabolites, 2021, 11(6), 390. DOI: 10.3390/metabo11060390. View Source

Optimal Research and Industrial Application Scenarios

BET Bromodomain Selectivity Profiling

OXFBD03 is ideally suited for in vivo efficacy studies in models of multiple myeloma, diffuse large B-cell lymphoma (DLBCL), and acute myeloid leukemia (AML), where BET inhibition has shown therapeutic potential. The demonstrated 78% tumor growth inhibition in a myeloma xenograft model, a 13 percentage point improvement over OXFBD02, makes it a compelling candidate for investigating novel combination therapies or resistance mechanisms in these cancers . Researchers should prioritize OXFBD03 when in vivo performance is a primary endpoint.

MV4;11 AML Cell-Based Phenotypic Screening

The extended half-life of OXFBD03 (6.2 hours in mice) compared to OXFBD02 (4.1 hours) provides a more forgiving dosing window for PK/PD studies . This property is particularly valuable for experiments requiring sustained target engagement, such as continuous BRD4 inhibition in chronic dosing regimens, or for investigations into the relationship between plasma exposure and on-target pharmacodynamic markers (e.g., c-Myc downregulation) [1].

PROTAC and Ligand-Drug Conjugate Warhead Development

Given its distinct selectivity profile—exhibiting balanced inhibition across BRD2, BRD3, and BRD4, and a notably higher potency against BRDT compared to OXFBD02—OXFBD03 is a valuable chemical probe for dissecting the individual contributions of BET family members to transcriptional regulation and disease pathology . This is especially relevant for studies in spermatogenesis (BRDT) or in cancers where BRD2 or BRD3 play a more dominant role than BRD4.

Prodrug Concept Validation: Acetate-to-Phenol Conversion

OXFBD03's inclusion in a patent application for ligand-drug conjugates and modified BET inhibitors [1] positions it as a promising warhead for the development of next-generation BET-targeted therapies. Its robust binding affinity (IC50 = 8 nM) and well-defined binding mode make it a suitable ligand for conjugation to E3 ligase ligands in PROTAC design or to cytotoxic payloads in ADC development, where maintaining high target engagement is paramount.

Application

Selection Property

Validation Focus

BRD4(1) selectivity profiling studies

Isoxazole-selectivity context

CREBBP discrimination review

MV4;11 cell-model endpoint studies

On-target selectivity context

Cytotoxicity window verification

PROTAC warhead development

Acetate exit-vector context

Linker attachment strategy review

Acetate-prodrug research context

Cellular conversion profile

Parent vs. phenol species monitoring

• [1] Hovione. WO2021140343A1. Ligand drug conjugates and modified BET inhibitors. International Patent Application, published July 15, 2021. View Source